Cas no 27247-96-7 (2-Ethylhexyl nitrate)

2-Ethylhexyl nitrate Properties

Names and Identifiers

• 2-Ethylhexyl nitrate
• ethylhexylnitrate
• Nitricacid,2-ethylhexylester
• nitronal
• 2-ETHYL-HEXYL-1-NITRATE
• salpetersaure-(2-ethylhexyl)ester
• 2-Ethylhexylnitrat
• OCTYL NITRATE (2-ETHYL HEXYL NITRATE)
• 2-Aethyl-hexylnitrat
• 2-Ethylaniline
• 2-ethylhexanol nitrate
• 3-nitrooxymethyl-heptane
• DSSTox_CID_7928
• nitric ester of 2-ethyl-1-hexanol
• 2-Ethyl-1-hexylnitrate
• Hitec 4348
• Miakron 2000
• +Expand

• MDL： MFCD00011582
• InChIKey： NKRVGWFEFKCZAP-UHFFFAOYSA-N
• Inchi： 1S/C8H17NO3/c1-3-5-6-8(4-2)7-12-9(10)11/h8H,3-7H2,1-2H3
• SMILES： CCCCC(CC)CO[N+](=O)[O-]

Computed Properties

• Exact Mass: 175.12100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 7
• Monoisotopic Mass: 175.121
• Heavy Atom Count: 12
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Surface Charge: 0
• Topological Polar Surface Area: 52.4

Experimental Properties

• LogP: 2.93430
• PSA: 55.05000
• Refractive Index: n20/D 1.432(lit.)
• Boiling Point: 306.53°C (rough estimate)
• Melting Point: 75 C
• Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
• Color/Form: Not available
• Stability/Shelf Life: Stability Heating may cause an explosion. Contact with combustible material may cause fire or explosion.
• Solubility: Not available
• Density: 0.963 g/mL at 25 °C(lit.)